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Compound of Interest

Compound Name: EN219

Cat. No.: B2610871

Essential Safety and Handling Guide for EN219

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling EN219, a covalent RNF114 inhibitor. The information is tailored for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Chemical Identification:

Name: EN219

Synonym: 1-[3,5-bis(4-bromophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-2-chloro-ethanone

CAS Number: 380351-29-1

Intended Use: For research use only. Not for human or veterinary diagnostic or therapeutic
use.[1]

Conflicting Hazard Information

It is critical to note the conflicting safety information provided for EN219. While the Safety Data
Sheet (SDS) from at least one supplier states that the substance is not classified as hazardous
according to the Globally Harmonized System (GHS) and that no special personal protective
equipment is required, the accompanying product information sheet advises that the material
should be considered hazardous until further information is available.[1] It explicitly warns to
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avoid ingestion, inhalation, and contact with skin and eyes, and to wash thoroughly after
handling.[1]

Given this discrepancy, a conservative approach is mandated. All personnel should handle
EN219 as a potentially hazardous substance and adhere to the stringent safety protocols

outlined below.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following PPE is required for all procedures involving EN219.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://cdn.caymanchem.com/cdn/insert/33957.pdf
https://www.benchchem.com/product/b2610871?utm_src=pdf-body
https://www.benchchem.com/product/b2610871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2610871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Chemical splash goggles are
mandatory. A face shield
should be worn over safety
goggles when there is a

significant risk of splashes.[2]

[3]

Hands

Chemical-Resistant Gloves

Nitrile gloves are a common
choice for laboratory settings.
Always check the
manufacturer's compatibility
chart for the specific solvent
being used. Change gloves
frequently, especially if they
come into contact with the

chemical.[4]

Body

Laboratory Coat

A buttoned lab coat should be
worn to protect the skin and
clothing. For procedures with a
higher risk of splashes, a
chemical-resistant apron over

the lab coat is recommended.

[2]14]

Feet

Closed-Toe Shoes

Shoes must fully cover the
feet; sandals, open-toed
shoes, and perforated shoes
are not permitted in the

laboratory.[4]
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All work with solid EN219 and
its solutions should be
) ) ] conducted in a certified
Respiratory Use in Ventilated Area )
chemical fume hood to prevent
inhalation of any dust or

aerosols.[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risk and ensuring a
safe laboratory environment.

Experimental Workflow for Handling EN219

The following diagram outlines the standard operating procedure for safely handling EN219
during a typical laboratory experiment.
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4 )

Preparation Phase

1. Designate Work Area
in Fume Hood

2. Assemble All Materials
(EN219, Solvents, Glassware)

3. Don Full PPE
(Goggles, Lab Coat, Gloves)

4. Weigh Solid EN219
in Fume Hood

5. Prepare Stock Solution
(e.g., in DMSO)

6. Perform Experiment
with Solution

- /
[Cleanup & Dgsposal Phase\

)

7. Decontaminate Glassware
& Work Surfaces

l

8. Segregate & Dispose j

of Waste (See Disposal Plan)

(o )

9. Doff PPE in Order
(Gloves Last)

(10. Wash Hands Thoroughla

- J

Click to download full resolution via product page

Caption: Standard operating procedure for handling EN219.
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Disposal Plan

Treat all EN219 waste as hazardous chemical waste. Never dispose of EN219 or its solutions
down the drain.

e Solid Waste: Collect any solid EN219, contaminated weigh boats, and contaminated
consumables (e.g., pipette tips, wipes) in a dedicated, sealed, and clearly labeled hazardous
waste container.

o Liquid Waste: Collect all solutions containing EN219 in a sealed, properly labeled, and
chemical-resistant hazardous waste container.

o Empty Containers: The original EN219 container must be disposed of as hazardous waste.

o Decontamination: All glassware and surfaces should be decontaminated. The rinsate from
cleaning should be collected as hazardous liquid waste.

o Labeling and Storage: Ensure all waste containers are labeled with "Hazardous Waste," the
full chemical name "EN219," and the primary hazard (e.g., "Caution: Potentially Hazardous
Chemical"). Store waste in a designated satellite accumulation area away from incompatible
materials.

e Pickup: Contact your institution's Environmental Health and Safety (EHS) department to
arrange for the pickup and disposal of the hazardous waste.

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with EN219.
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Waste Generated

Is the waste primarily solid?
Yes
Is the waste primarily liquid?

Collect in Labeled
Solid Hazardous
Waste Container

Is it a contaminated sharp?

Collect in Labeled
Liquid Hazardous
Waste Container

Dispose in
Puncture-Proof No (Consult EHS)
Sharps Container

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Disposal workflow for EN219 waste streams.

Quantitative Data and Experimental Protocols
Physical and Chemical Properties
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The available Safety Data Sheet for EN219 does not provide extensive quantitative data on
exposure limits or specific PPE performance. The following information has been compiled
from supplier data sheets.

Property Value Source
Molecular Formula C17H13Br2CIN20 Cayman Chemical
Molecular Weight 456.6 g/mol Cayman Chemical
Physical Form Crystalline solid [1]

Storage Temperature -20°C [1]

Soluble in Ethanol (~1 mg/ml),
N DMSO (~5 mg/ml), and
Solubility ) i [1]
Dimethyl Formamide (~10

mg/ml)

Flammability Product is not flammable

) Product does not present an
Explosion Hazard )
explosion hazard

Experimental Protocols

Specific experimental protocols for the use of EN219 are not detailed in safety documents and
are highly dependent on the research application. Researchers must develop their own
detailed protocols, incorporating the handling, PPE, and disposal procedures outlined in this
guide. It is best practice to perform a dry run of any new procedure without the chemical to
identify potential hazards and refine the workflow. Always consult with your institution's safety
officer when developing new protocols for potentially hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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